2-hydroxybenzaldehyde [2-(2-hydroxyphenyl)-6-methyl-4-pyrimidinyl]hydrazone

• IUPAC Name: 2-[(E)-[[2-(2-hydroxyphenyl)-6-methylpyrimidin-4-yl]hydrazinylidene]methyl]phenol
• InChI: InChI=1S/C18H16N4O2/c1-12-10-17(22-19-11-13-6-2-4-8-15(13)23)21-18(20-12)14-7-3-5-9-16(14)24/h2-11,23-24H,1H3,(H,20,21,22)/b19-11+
• InChI Key: RAAATBIUJWVKDA-YBFXNURJSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2=CC=CC=C2O)NN=CC3=CC=CC=C3O
• Isomeric SMILES: CC1=CC(=NC(=N1)C2=CC=CC=C2O)N/N=C/C3=CC=CC=C3O
• Molecular Formula: C18H16N4O2
• Molecular Weight: 320.3 g/mol

Description

“2-hydroxybenzaldehyde [2-(2-hydroxyphenyl)-6-methyl-4-pyrimidinyl]hydrazone” is a complex organic compound. It’s likely to be a derivative of 2-Hydroxybenzaldehyde, also known as Salicylaldehyde. Salicylaldehyde is an organic compound with the formula HOC₆H₄CHO. It’s one of the three isomers of hydroxybenzaldehyde.

Synthesis Analysis

The synthesis of hydrazones, which includes “2-hydroxybenzaldehyde [2-(2-hydroxyphenyl)-6-methyl-4-pyrimidinyl]hydrazone”, can be achieved by combining suitable aldehydes (2,3- or 2,4-dihydroxybenzaldehyde) with four hydrazides (isonicotinic, nicotinic, and 2- or 4-aminobenzoic acid hydrazide). Various approaches for their preparation include solution-based synthesis, mechanosynthesis, and solid-state melt reactions.

Chemical Reactions Analysis

The chemical reactions involving 2-Hydroxybenzaldehyde are quite diverse. For instance, it can undergo regioselective mono-benzylation reaction under extremely mild basic conditions. It can also undergo condensation reaction with isonicotinic acid hydrazide in methanol to yield a new fluorescent reagent.

Physical And Chemical Properties Analysis

2-Hydroxybenzaldehyde has a density of 1.167 g/cm3 at 20 °C, a flash point of 77 °C, and a melting point of -7 °C. It’s soluble in water, with a solubility of 4.9 g/l. The compound “2-hydroxybenzaldehyde [2-(2-hydroxyphenyl)-6-methyl-4-pyrimidinyl]hydrazone” is a solid with a melting point of 140-145 °C.

Safety and Hazards

2-Hydroxybenzaldehyde is harmful if swallowed and toxic to aquatic life with long-lasting effects. The safety and hazards of “2-hydroxybenzaldehyde [2-(2-hydroxyphenyl)-6-methyl-4-pyrimidinyl]hydrazone” are not explicitly mentioned in the available resources, but it’s reasonable to assume that it may have similar hazards.